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Compound of Interest

Compound Name: Sp-8-pCPT-PET-cGMPS

Cat. No.: B15542782

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Subject: Sp-8-pCPT-PET-cGMPS
This technical guide provides a comprehensive overview of 8-(4-Chlorophenylthio)-β-phenyl-

1,N²-ethenoguanosine-3',5'-cyclic monophosphorothioate, Sp-isomer (Sp-8-pCPT-PET-
cGMPS), a potent and membrane-permeant activator of cGMP-dependent protein kinase

(PKG). This document details its molecular characteristics, its critical role in the nitric oxide

(NO) signaling pathway, and its application in research, particularly in the field of stem cell

differentiation.

Molecular Profile
Sp-8-pCPT-PET-cGMPS is a structurally modified analog of cyclic guanosine monophosphate

(cGMP) designed for enhanced cell permeability and resistance to phosphodiesterases

(PDEs). These properties make it a valuable tool for studying cGMP-mediated signaling

pathways in intact cells and tissues.
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The key quantitative data for Sp-8-pCPT-PET-cGMPS and related compounds are summarized

in the tables below for easy comparison.

Parameter Value Reference

Molecular Formula C₂₄H₁₉ClN₅O₆PS₂ [1][2][3]

Molecular Weight 603.99 g/mol [2][3]

CAS Number 1262749-63-2 [1][2][3]

Form

Sodium Salt also available

(C₂₄H₁₈ClN₅O₆PS₂ · Na, MW:

626.0 g/mol )

[4]

Table 1: Physicochemical Properties of Sp-8-pCPT-PET-cGMPS.

Compound Target Action Kᵢ Value (µM) Reference

(Rp)-8-pCPT-

cGMPS

cGMP-

dependent

protein kinase

Inhibitor 0.5 [5]

Rp-8-Br-PET-

cGMPS
PKG-I Inhibitor - [6]

Rp-8-pCPT-

cGMPS
Pan-PKG Inhibitor - [6]

8-Br-cGMP PKG-I Activator - [7]

Table 2: Comparative Data for Related cGMP Analogs. Note: Specific EC₅₀ or Kₐ values for Sp-
8-pCPT-PET-cGMPS are not readily available in the reviewed literature; however, its primary

function is consistently reported as a PKG-I activator.

Signaling Pathway
Sp-8-pCPT-PET-cGMPS is a key tool for investigating the NO/sGC/cGMP/PKG signaling

pathway. This pathway is crucial in a multitude of physiological processes, including
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vasodilation, neurotransmission, and cell differentiation.

The NO/sGC/cGMP/PKG Signaling Cascade
The signaling cascade is initiated by the production of nitric oxide (NO), a gaseous signaling

molecule.

NO Synthesis: NO is synthesized from L-arginine by nitric oxide synthase (NOS).

sGC Activation: NO diffuses across cell membranes and binds to the heme moiety of soluble

guanylate cyclase (sGC), activating the enzyme.

cGMP Production: Activated sGC catalyzes the conversion of guanosine triphosphate (GTP)

to cGMP.

PKG Activation: cGMP acts as a second messenger and allosterically activates cGMP-

dependent protein kinase (PKG).

Downstream Effects: Activated PKG phosphorylates a variety of downstream protein targets,

leading to diverse cellular responses.

Sp-8-pCPT-PET-cGMPS directly activates PKG, bypassing the need for NO and sGC

activation, thus allowing for the specific investigation of PKG-downstream events.

Extracellular

Cellular Environment
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(e.g., Shear Stress, Agonists)

Nitric Oxide
Synthase (NOS)L-Arginine

Nitric Oxide (NO)
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Cyclase (sGC)
(Inactive)

sGC (Active)Activation cGMP

GTP

Protein Kinase G
(PKG)
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Click to download full resolution via product page

NO/sGC/cGMP/PKG Signaling Pathway

Experimental Protocols
Sp-8-pCPT-PET-cGMPS is particularly useful in studies of cardiac differentiation from stem

cells, where the activation of the PKG-I signaling pathway is a key step.[1][2][3][8]

General Protocol for Induction of Cardiac Differentiation
The following is a generalized protocol for using Sp-8-pCPT-PET-cGMPS in the context of

inducing cardiac differentiation in pluripotent stem cells. Researchers should optimize

concentrations and timing for their specific cell lines and experimental conditions.

Materials:

Pluripotent stem cells (e.g., mouse embryonic stem cells)

Standard cell culture reagents and media

Sp-8-pCPT-PET-cGMPS (stock solution typically prepared in DMSO or water)

Differentiation-inducing factors (e.g., cardiogenol C)

Appropriate assay reagents for detecting cardiac markers (e.g., antibodies for

immunofluorescence, primers for qRT-PCR)

Methodology:

Cell Seeding: Plate pluripotent stem cells at an appropriate density for differentiation

induction.

Initiation of Differentiation: On day 0, replace the maintenance medium with a differentiation

medium containing the primary inducing factor (e.g., cardiogenol C).

PKG Activation: From day 1 to day 4 of differentiation, supplement the differentiation medium

with Sp-8-pCPT-PET-cGMPS. A typical starting concentration range is 1-10 µM.
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Medium Changes: Perform regular medium changes as required for the specific

differentiation protocol.

Monitoring Differentiation: Monitor the cells for morphological changes indicative of

cardiomyocyte formation (e.g., spontaneous beating).

Analysis of Cardiac Markers: At various time points (e.g., day 8, day 12), harvest the cells to

analyze the expression of cardiac-specific markers such as α-actinin, cardiac troponin T

(cTnT), and NKX2.5 using techniques like immunofluorescence, flow cytometry, or qRT-PCR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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